Cas no 1508485-42-4 (5,5-dimethylthiane-3-thiol)

• Product Name: 5,5-dimethylthiane-3-thiol
• CAS No: 1508485-42-4
• MF: C₇H₁₄S₂
• MW: 162.316059589386
• CID: 5966217
• PubChem ID: 79953356
• Update Time: 2025-09-27

5,5-dimethylthiane-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-thiol, tetrahydro-5,5-dimethyl-
• 5,5-dimethylthiane-3-thiol
• EN300-1288166
• 1508485-42-4
• AKOS018512967

• Inchi： 1S/C7H14S2/c1-7(2)3-6(8)4-9-5-7/h6,8H,3-5H2,1-2H3
• InChI Key： MKKBHIWEXKWJIS-UHFFFAOYSA-N
• SMILES： C1SCC(C)(C)CC1S

Computed Properties

• Exact Mass: 162.05369279g/mol
• Monoisotopic Mass: 162.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 226.3±33.0 °C(Predicted)
• pka: 9.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 5,5-dimethylthiane-3-thiol

Recent Advances in the Study of 5,5-dimethylthiane-3-thiol (CAS: 1508485-42-4) and Its Applications in Chemical Biology and Medicine

5,5-dimethylthiane-3-thiol (CAS: 1508485-42-4) is a sulfur-containing heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique thiol and thiane moieties, has been explored for its role in drug discovery, enzyme inhibition, and as a building block for more complex molecular architectures. Recent studies have highlighted its versatility and efficacy, making it a promising candidate for further research and development.

One of the key areas of interest is the compound's ability to act as a potent inhibitor of certain enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5,5-dimethylthiane-3-thiol effectively inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and inhibitory potency, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its enzyme inhibitory properties, 5,5-dimethylthiane-3-thiol has also been investigated for its role in modulating oxidative stress. Research published in Free Radical Biology and Medicine in early 2024 revealed that the compound exhibits significant antioxidant activity, scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. These findings open new avenues for its use in treating conditions associated with oxidative stress, such as neurodegenerative diseases and aging-related disorders.

The synthetic utility of 5,5-dimethylthiane-3-thiol has also been a focal point of recent studies. A 2023 paper in Organic Letters detailed a novel synthetic route for the compound, emphasizing its role as a versatile intermediate in the synthesis of thiol-containing pharmaceuticals. The study reported high yields and excellent purity, making the method scalable for industrial applications. This advancement is particularly significant for the pharmaceutical industry, where efficient and cost-effective synthesis of key intermediates is crucial.

Furthermore, the compound's potential in drug delivery systems has been explored. A recent study in the International Journal of Pharmaceutics investigated the use of 5,5-dimethylthiane-3-thiol as a functional group in polymer-based drug carriers. The results indicated improved drug loading capacity and controlled release profiles, highlighting its utility in enhancing the efficacy of therapeutic agents. This application could revolutionize targeted drug delivery, particularly for treatments requiring precise dosing and minimal side effects.

In conclusion, 5,5-dimethylthiane-3-thiol (CAS: 1508485-42-4) represents a multifaceted compound with broad applications in chemical biology and medicine. Its enzyme inhibitory, antioxidant, and synthetic properties, coupled with its potential in drug delivery, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in preclinical and clinical settings. The continued investigation of this compound is likely to yield significant advancements in drug development and biomedical research.